Cas no 105515-21-7 (Benzonitrile,3-acetyl-5-fluoro-)
105515-21-7 structure
Product Name:Benzonitrile,3-acetyl-5-fluoro-
CAS No:105515-21-7
MF:C9H6FNO
MW:163.148445606232
CID:126755
PubChem ID:13730360
Update Time:2025-04-18
Benzonitrile,3-acetyl-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-acetyl-5-fluoro-
- Benzonitrile, 3-acetyl-5-fluoro- (9CI)
- 3-acetyl-5-fluorobenzonitrile
- SCHEMBL1764880
- 105515-21-7
- 3-Acetyl-5-fluorobenzenecarbonitrile
- 3'-Cyano-5'-fluoroacetophenone
- NVTOIWPMCLKTFC-UHFFFAOYSA-N
- AB76159
- FT-0740368
-
- Inchi： 1S/C9H6FNO/c1-6(12)8-2-7(5-11)3-9(10)4-8/h2-4H,1H3
- InChI Key： NVTOIWPMCLKTFC-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=C(C(C)=O)C=1
Computed Properties
- Exact Mass: 163.04338
- Monoisotopic Mass: 163.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
- LogP: 1.89998
Benzonitrile,3-acetyl-5-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1637539-1g |
3-Acetyl-5-fluorobenzonitrile |
105515-21-7 | 98% | 1g |
￥6770.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1637539-5g |
3-Acetyl-5-fluorobenzonitrile |
105515-21-7 | 98% | 5g |
￥29998.00 | 2024-08-09 |
Benzonitrile,3-acetyl-5-fluoro- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
105515-21-7 (Benzonitrile,3-acetyl-5-fluoro-) Related Products
- 214760-18-6(4-Acetyl-2-fluorobenzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
